2-(4-chloro-3,5-dimethylphenoxy)-N-methylacetamide

• IUPAC Name: 2-(4-chloro-3,5-dimethylphenoxy)-N-methylacetamide
• InChI: InChI=1S/C11H14ClNO2/c1-7-4-9(5-8(2)11(7)12)15-6-10(14)13-3/h4-5H,6H2,1-3H3,(H,13,14)
• InChI Key: JLCAZNLTYNGQCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)NC
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol

Description

2-(4-chloro-3,5-dimethylphenoxy)-N-methylacetamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a metabolic regulator that plays a crucial role in maintaining cellular energy homeostasis. A-769662 has been shown to activate AMPK in vitro and in vivo, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis.

Mechanism of Action

2-(4-chloro-3,5-dimethylphenoxy)-N-methylacetamide activates AMPK by binding to the γ-subunit of the enzyme. This binding induces a conformational change that leads to phosphorylation of the α-subunit of AMPK, resulting in its activation. Activated AMPK then phosphorylates downstream targets involved in cellular metabolism, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis.
Biochemical and Physiological Effects:
2-(4-chloro-3,5-dimethylphenoxy)-N-methylacetamide has been shown to have several biochemical and physiological effects. It increases glucose uptake in skeletal muscle and adipose tissue by translocating glucose transporter 4 (GLUT4) to the plasma membrane. It also increases fatty acid oxidation by upregulating the expression of genes involved in fatty acid oxidation and mitochondrial biogenesis. 2-(4-chloro-3,5-dimethylphenoxy)-N-methylacetamide has been shown to improve insulin sensitivity and glucose tolerance in animal models of type 2 diabetes.

Advantages and Limitations for Lab Experiments

2-(4-chloro-3,5-dimethylphenoxy)-N-methylacetamide has several advantages for lab experiments. It is a potent and selective activator of AMPK, making it a useful tool for studying the role of AMPK in cellular metabolism. It is also cell-permeable and can be administered orally, making it suitable for in vivo experiments. However, 2-(4-chloro-3,5-dimethylphenoxy)-N-methylacetamide has some limitations. It can be toxic at high concentrations and can induce apoptosis in some cell types. It also has a short half-life in vivo, requiring frequent dosing.

Future Directions

There are several future directions for research on 2-(4-chloro-3,5-dimethylphenoxy)-N-methylacetamide. One direction is to investigate the effects of AMPK activation on cancer metabolism. It has been shown that cancer cells rely on glycolysis for energy production, and AMPK activation may disrupt this process. Another direction is to study the effects of 2-(4-chloro-3,5-dimethylphenoxy)-N-methylacetamide on neurodegenerative diseases. AMPK activation has been shown to have neuroprotective effects, and 2-(4-chloro-3,5-dimethylphenoxy)-N-methylacetamide may have therapeutic potential for these diseases. Additionally, further research is needed to optimize the dosing and administration of 2-(4-chloro-3,5-dimethylphenoxy)-N-methylacetamide for in vivo experiments.

Synthesis Methods

2-(4-chloro-3,5-dimethylphenoxy)-N-methylacetamide can be synthesized through a multistep process starting from 4-chloro-3,5-dimethylphenol. The first step involves the protection of the phenol group with a tert-butyldimethylsilyl (TBDMS) group. The protected phenol is then converted to a bromide using phosphorus tribromide. The bromide is then reacted with N-methylacetamide in the presence of a palladium catalyst to yield 2-(4-chloro-3,5-dimethylphenoxy)-N-methylacetamide.

Scientific Research Applications

2-(4-chloro-3,5-dimethylphenoxy)-N-methylacetamide has been used extensively in scientific research to study the role of AMPK in cellular metabolism. It has been shown to activate AMPK in various cell types, including skeletal muscle, liver, and adipose tissue. 2-(4-chloro-3,5-dimethylphenoxy)-N-methylacetamide has been used to investigate the effects of AMPK activation on glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. It has also been used to study the role of AMPK in cancer metabolism and neurodegenerative diseases.